8-[2-(Benzyloxy)ethyl]-1,4-dioxaspiro[4.5]decane

• CAS No.: 628731-59-9
• Molecular Formula: C17H24O3
• Molecular Weight: 276.4 g/mol
• IUPAC Name: 8-(2-phenylmethoxyethyl)-1,4-dioxaspiro[4.5]decane
• InChI: InChI=1S/C17H24O3/c1-2-4-16(5-3-1)14-18-11-8-15-6-9-17(10-7-15)19-12-13-20-17/h1-5,15H,6-14H2
• InChI Key: LCDBVCWOKHNEMZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1CCOCC3=CC=CC=C3)OCCO2

Description

8-[2-(Benzyloxy)ethyl]-1,4-dioxaspiro[4.5]decane is a useful research compound. Its molecular formula is C17H24O3 and its molecular weight is 276.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a precooled (0° C.) suspension of NaH (60% in mineral, 0.44 g, 11 mmol) in THF (20 mL) was added 2-(1,4-dioxaspiro[4.5]decan-8-yl)ethanol (1.86 g, 10 mmol) in THF (10 mL). The resulting solution was stirred at 0° C. for 10 min, and allowed to warm to RT, and stirred for 1 h. To the above mixture was added benzyl bromide (1.78 g, 15 mmol) and the resulting mixture was stirred at rt overnight. The reaction was quenched by addition of saturated aqueous NH4Cl solution, extracted with EtOAc, washed with brine, dried over Na2SO4. Purification by flash column chromatography (eluent: 20% EtOAc in hexanes to 30%) gave the product (2.3 g, 83%). LC/MC: 277.1 (MH)+.

Synthesis routes and methods II

Procedure details

To a mixture of NaH (60% in oil, 43.6 g, 1.09 mol) in DMF (900 mL) is carefully added crude 2-(1,4-dioxaspiro[4.5]dec-8-yl)ethanol (139.5 g) in DMF (300 mL) at 0-5° C., and the mixture is stirred for 30 min at the same temperature. To the mixture is added dropwise benzyl bromide (129.6 mL, 1.09 mol) at 0-5° C., and stirring is continued for 1 hour at the same temperature. After addition of H2O (1000 mL), the mixture is extracted with EtOAc-Hexane (3:1, 1200 mL). The water layer is extracted with EtOAc-Hexane (3:1, 1200 mL×2), and the combined organic layer is washed with brine, dried over magnesium sulfate, and concentrated under reduced pressure to afford crude 8-[2-(benzyloxy)ethyl]-1,4-dioxaspiro[4.5]decane. The crude product is used without further purification.